Cas no 1353983-66-0 (2-Chloro-1-(3-diMethylaMinoMethyl-piperidin-1-yl)-ethanone)

• Product Name: 2-Chloro-1-(3-diMethylaMinoMethyl-piperidin-1-yl)-ethanone
• CAS No: 1353983-66-0
• MF: C₁₀H₁₉ClN₂O
• MW: 218.723661661148
• CID: 4588312
• Update Time: 2025-10-24

2-Chloro-1-(3-diMethylaMinoMethyl-piperidin-1-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(3-diMethylaMinoMethyl-piperidin-1-yl)-ethanone

• Inchi： 1S/C10H19ClN2O/c1-12(2)7-9-4-3-5-13(8-9)10(14)6-11/h9H,3-8H2,1-2H3
• InChI Key： QAMAGDODMZTMKF-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC(CN(C)C)C1)CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-Chloro-1-(3-diMethylaMinoMethyl-piperidin-1-yl)-ethanone

Comprehensive Overview of 2-Chloro-1-(3-dimethylaminomethyl-piperidin-1-yl)-ethanone (CAS No. 1353983-66-0)

2-Chloro-1-(3-dimethylaminomethyl-piperidin-1-yl)-ethanone (CAS No. 1353983-66-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a piperidine backbone modified with a dimethylaminomethyl group and a chloroethanone moiety. Its molecular architecture makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

The growing interest in 2-Chloro-1-(3-dimethylaminomethyl-piperidin-1-yl)-ethanone is driven by its potential applications in medicinal chemistry. Researchers are exploring its role as a building block for central nervous system (CNS) targeting compounds, given the presence of the piperidine ring, which is a common pharmacophore in neuroactive drugs. Additionally, its chloroethanone functionality offers reactivity that can be leveraged in further chemical modifications, making it a versatile candidate for drug discovery programs.

One of the most frequently asked questions about this compound is its synthetic route and purity standards. Laboratories prioritize high-purity 2-Chloro-1-(3-dimethylaminomethyl-piperidin-1-yl)-ethanone to ensure reproducibility in experimental outcomes. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity and purity, addressing concerns raised by quality-conscious researchers.

In the context of green chemistry, the synthesis of CAS No. 1353983-66-0 has been optimized to minimize environmental impact. Recent studies highlight the use of catalytic methods and solvent-free reactions to reduce waste generation. This aligns with the broader industry trend toward sustainable practices, which is a hot topic among chemists and environmental advocates alike.

The compound's stability and storage conditions are also critical considerations. Proper handling of 2-Chloro-1-(3-dimethylaminomethyl-piperidin-1-yl)-ethanone requires adherence to recommended storage protocols, such as maintaining it in a cool, dry environment under inert atmosphere. These precautions ensure its longevity and prevent degradation, which is essential for research continuity.

From a commercial perspective, the demand for CAS No. 1353983-66-0 is rising due to its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and contract research organizations (CROs) are increasingly sourcing this compound to accelerate their drug development pipelines. Its role in enabling the discovery of new small-molecule therapeutics cannot be overstated.

In summary, 2-Chloro-1-(3-dimethylaminomethyl-piperidin-1-yl)-ethanone (CAS No. 1353983-66-0) stands out as a pivotal compound in modern chemical research. Its multifaceted applications, from drug discovery to sustainable synthesis, make it a subject of ongoing investigation. As the scientific community continues to uncover its potential, this compound is poised to play an even greater role in advancing pharmaceutical innovation.